N-(3-chlorophenyl)-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C14H11ClN2O4/c15-10-4-3-5-11(8-10)16-14(18)9-21-13-7-2-1-6-12(13)17(19)20/h1-8H,9H2,(H,16,18)
• InChI Key: FQGAUPZLCRDEOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C14H11ClN2O4
• Molecular Weight: 306.70 g/mol

Description

N-(3-chlorophenyl)-2-(2-nitrophenoxy)acetamide, also known as NPC-1161B, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of N-aryloxyalkylamides and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Anticancer, Anti-Inflammatory, and Analgesic Activities

A study explored the development of new chemical entities for potential anticancer, anti-inflammatory, and analgesic agents using the Leuckart synthetic pathway. This research focused on a series of 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, indicating that compounds with halogens on the aromatic ring, such as N-(1-(4-chlorophenyl)ethyl)-2-(4-nitrophenoxy)acetamide, exhibited significant anticancer and anti-inflammatory activities. This compound, in particular, was identified as having the potential to be developed into a therapeutic agent due to its observed activities (Rani, Pal, Hegde, & Hashim, 2014).

Potential Insecticidal Agents

Another study synthesized a number of N-(4-chlorophenyl)-2-phenoxyacetamide derivatives to evaluate their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis. The findings revealed that certain compounds exhibited excellent results, underscoring the potential of these derivatives as insecticidal agents (Rashid, Mohamed, Salam, Abdel‐Latif, Fadda, & Elmorsy, 2021).

Environmental Remediation

Research has also focused on the environmental impact of phenols and their derivatives, including chlorophenol and nitrophenol, due to their presence in water as contaminants from industrial activities. Studies on ultrasonic techniques suggest these methods could be effective for reducing concentrations of such contaminants to non-toxic levels, making them easier to handle through natural decay processes. This research highlights the importance of developing convenient and effective water remediation techniques for contaminants like nitrophenols (Kidak & Ince, 2006).